N-(cyanomethyl)-4-(2,4-difluorophenyl)-N-methyl-4-oxobutanamide

• IUPAC Name: N-(cyanomethyl)-4-(2,4-difluorophenyl)-N-methyl-4-oxobutanamide
• InChI: InChI=1S/C13H12F2N2O2/c1-17(7-6-16)13(19)5-4-12(18)10-3-2-9(14)8-11(10)15/h2-3,8H,4-5,7H2,1H3
• InChI Key: JRNNHXZJVKESPQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)CCC(=O)C1=C(C=C(C=C1)F)F
• Molecular Formula: C13H12F2N2O2
• Molecular Weight: 266.24 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the functional groups mentioned above. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically used to analyze the structure of such compounds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyanomethyl group might undergo reactions with nucleophiles, and the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the amide and the nitrile might make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with. Without specific information, it’s hard to predict the mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. For example, nitriles can be toxic and are often handled with care in the lab.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promising biological activity, it might be studied further as a potential drug.